Cas no 31375-17-4 (1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one)
31375-17-4 structure
Product Name:1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one
CAS No:31375-17-4
MF:C13H22O
MW:194.313184261322
CID:305887
Update Time:2026-05-14
1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one
- 1-(2-methyl-5-propan-2-ylcyclohex-2-en-1-yl)propan-1-one
- 1-Propanone,1-[2-methyl-5-(1-methylethyl)-2-cyclohexen-1-yl]-
- 1-(p-Menth-1-en-6-yl)propan-1-one
- 1-(p-Menthen-6(2)-yl)-1-propanone
- 1-(p-Menthen-6-yl)-1-propanone
- 1-1-p-Menthen-6-yl-1-propanone
- 1-PROPANONE,1-p-MENTH-6-EN-2-YL
- 2-Propionyl-6-menthene
- ethyl(p-menthene-1-yl-6) cetone
- Menthenyl ketone
- Nerone
-
- Inchi： InChI=1S/C13H22O/c1-5-13(14)12-8-11(9(2)3)7-6-10(12)4/h6,9,11-12H,5,7-8H2,1-4H3
- InChI Key： DZSVIVLGBJKQAP-UHFFFAOYSA-N
- SMILES： C(C1CC(C(=O)CC)C(C)=CC1)(C)C
Computed Properties
- Exact Mass: 194.16700
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 3.1
Experimental Properties
- Color/Form: Colorless to yellowish liquid \ aroma similar to fragrant lemon and fragrant leaves
- Density: 0.9158 (rough estimate)
- Boiling Point: 270.78°C (rough estimate)
- Refractive Index: 1.4670 (estimate)
- PSA: 17.07000
- LogP: 3.59400
1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-(5-Isopropyl-2-methylcyclohex-2-en-1-yl)propan-1-one Related Literature
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1. Control of axial–equatorial interactions in (dimethylglyoximato)cobalt(III) complexes. Part 1. Counter cation effect on the strength of the intermolecular hydrogen bond, OH ? O–, of trans-bis(dimethylglyoximato)dinitrocobaltate(III) anions and crystal structure of the tetramethylammonium saltNoboru Yoshida,Akio Furusaki,Masatoshi Fujimoto J. Chem. Soc. Dalton Trans. 1991 453
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